Cas no 1965309-76-5 ((5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester)

• Product Name: (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester
• CAS No: 1965309-76-5
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• MDL: MFCD28098113
• CID: 4777677
• Update Time: 2026-02-27

(5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester
• SB35003
• tert-butyl 2-(5-bromo-2H-indazol-3-yl)acetate
• (5-Bromo-1H-indazol-3-yl)-acetic acid t-butyl ester

• MDL： MFCD28098113
• Inchi： 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)7-11-9-6-8(14)4-5-10(9)15-16-11/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： XEYWBJRVPOHUKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(CC(=O)OC(C)(C)C)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 3.1
• Topological Polar Surface Area: 55

Additional information on (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester

Comprehensive Overview of (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester (CAS No. 1965309-76-5)

(5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester (CAS No. 1965309-76-5) is a specialized indazole derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a bromine substituent at the 5-position of the indazole ring, coupled with a tert-butyl ester group, making it a versatile intermediate for drug discovery and material science applications. Its unique structure has garnered significant attention in recent years, particularly in the development of kinase inhibitors and small-molecule therapeutics.

The growing interest in heterocyclic compounds like (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester aligns with current trends in precision medicine and targeted drug delivery. Researchers frequently search for "indazole-based scaffolds" or "bromo-substituted indazole derivatives" due to their potential in modulating protein-protein interactions. The compound's CAS No. 1965309-76-5 is often queried in chemical databases alongside terms such as "indazole ester synthesis" and "tert-butyl protecting group strategies," reflecting its importance in synthetic methodology development.

From a structural perspective, the 5-bromo substitution enhances the molecule's reactivity in cross-coupling reactions, a hot topic in modern green chemistry initiatives. This feature makes CAS 1965309-76-5 particularly valuable for constructing complex molecular architectures through palladium-catalyzed transformations—a technique dominating recent literature on C-H functionalization. The tert-butyl ester moiety additionally provides excellent stability during multi-step syntheses, addressing common challenges in peptide mimetic design.

In drug discovery circles, (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester serves as a precursor for bioactive molecules targeting inflammation and oncology pathways. Its appearance in patent filings correlates with rising searches for "indazole kinase modulators" and "brominated heterocycle SAR studies." The compound's balanced lipophilicity, imparted by the bromine atom and ester group, makes it ideal for optimizing ADME properties—a critical consideration in hit-to-lead optimization workflows.

Analytical characterization of CAS 1965309-76-5 typically involves advanced techniques like LC-MS purity analysis and multinuclear NMR spectroscopy, topics frequently searched alongside "indazole characterization protocols." The compound's crystalline nature also makes it suitable for X-ray diffraction studies, providing valuable insights into molecular conformation—an area of intense interest in structure-based drug design communities.

Environmental and handling considerations for (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester follow standard laboratory safety protocols. While not classified as hazardous, proper storage conditions (typically 2-8°C under inert atmosphere) are often searched in conjunction with "indazole derivative stability" and "tert-butyl ester handling." These practical aspects are crucial for researchers working with sensitive pharmaceutical intermediates.

The commercial availability of CAS 1965309-76-5 through specialty chemical suppliers has increased substantially, reflecting demand from both academia and industry. Procurement-related searches often include terms like "bulk indazole derivatives" and "custom brominated heterocycles," highlighting the compound's role in high-throughput screening libraries. Its price volatility occasionally trends in chemical market analyses, particularly in discussions about bromine-containing building blocks supply chains.

Future applications of (5-Bromo-1H-indazol-3-yl)-acetic acid tert-butyl ester may expand into bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields generating numerous scholarly queries. The compound's structural features position it well for developing bifunctional degraders—a cutting-edge approach in target protein elimination strategies that currently dominates therapeutic innovation discussions.